Cas no 19086-20-5 (Sulfurous acid, magnesium salt (1:1), trihydrate)

• Product Name: Sulfurous acid, magnesium salt (1:1), trihydrate
• CAS No: 19086-20-5
• MF: H₆MgO₆S
• MW: 158.414040088654
• CID: 1384696
• PubChem ID: 22005976
• Update Time: 2025-04-20

Sulfurous acid, magnesium salt (1:1), trihydrate Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid, magnesium salt (1:1), trihydrate
• magnesium,sulfite,trihydrate
• UNII-5AY4M0SU9Y
• 19086-20-5
• DTXSID60172595
• magnesium sulphite trihydrate
• Q27261767
• Magnesium sulfite trihydrate
• 5AY4M0SU9Y

• Inchi： 1S/Mg.H2O3S.3H2O/c;1-4(2)3;;;/h;(H2,1,2,3);3*1H2/q+2;;;;/p-2
• InChI Key： AGRLKNFKXGZQRX-UHFFFAOYSA-L
• SMILES： S(=O)([O-])[O-].[Mg+2].O.O.O

Computed Properties

• Exact Mass: 157.9735508g/mol
• Monoisotopic Mass: 157.9735508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Color/Form: White tetragonal crystal